Cas no 2121512-86-3 (N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide)

• Product Name: N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide
• CAS No: 2121512-86-3
• MF: C₁₇H₂₅BClNO₃
• MW: 337.649304151535
• MDL: MFCD28142636
• CID: 5074323
• Update Time: 2026-03-01

N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide
• D71868

• MDL： MFCD28142636
• Inchi： 1S/C17H25BClNO3/c1-15(2,3)14(21)20-12-10-8-9-11(19)13(12)18-22-16(4,5)17(6,7)23-18/h8-10H,1-7H3,(H,20,21)
• InChI Key： FEOWKLXHXBETOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1B1OC(C)(C)C(C)(C)O1)NC(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 445
• Topological Polar Surface Area: 47.6

Additional information on N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide

N-(3-Chloro-2-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)Pivalamide: A Comprehensive Overview

The compound N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide (CAS No. 2121512-86-3) is a highly specialized organic compound with significant applications in modern chemistry. This compound is notable for its unique structure and versatile properties, making it a valuable tool in various research and industrial settings. The dioxaborolane moiety within its structure contributes to its stability and reactivity, while the pivalamide group enhances its solubility and compatibility with a wide range of chemical reactions.

Recent studies have highlighted the importance of this compound in the field of organoboron chemistry. The dioxaborolane ring system is known for its ability to act as a boron nucleophile in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This makes N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide an ideal precursor for synthesizing complex aromatic compounds with high precision. Researchers have demonstrated that this compound can facilitate the formation of biaryl structures with excellent regioselectivity and yield.

The pivalamide group in this compound plays a crucial role in stabilizing the molecule during synthesis and storage. This group also contributes to the molecule's thermal stability, allowing it to be used in high-temperature reactions without degradation. Furthermore, the presence of the chlorine substituent at the 3-position of the phenyl ring introduces additional electronic effects that can be exploited in various catalytic processes.

One of the most promising applications of this compound is in drug discovery and development. The ability to precisely control the substitution patterns on the aromatic ring makes it an attractive candidate for designing novel pharmaceutical agents. Recent research has shown that derivatives of this compound exhibit potent biological activities, including anti-inflammatory and anticancer properties.

In terms of synthesis, N-(3-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide can be prepared through a variety of methods. One common approach involves the coupling of a boronic acid derivative with a chlorinated aromatic compound under palladium-catalyzed conditions. This method ensures high yields and excellent regioselectivity. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

The structural versatility of this compound also extends to its use in materials science. Its ability to form stable covalent bonds with other organic molecules makes it a valuable building block for constructing advanced materials such as polymers and nanoparticles. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient assembly of complex molecular architectures.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of this compound. Initial studies suggest that it has low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and develop sustainable practices for its production and disposal.

In conclusion, N-(3-Chloro-2-(4,4,5,5-tetramethyl-1